Cas no 1094315-37-3 (N-(3-Fluorophenyl)methyl-N-methylaminosulfonamide)

• Product Name: N-(3-Fluorophenyl)methyl-N-methylaminosulfonamide
• CAS No: 1094315-37-3
• MF: C₈H₁₁FN₂O₂S
• MW: 218.248543977737
• CID: 4571204
• Update Time: 2025-06-08

N-(3-Fluorophenyl)methyl-N-methylaminosulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-fluorophenyl)methyl]-N-methylaminosulfonamide
• Sulfamide, N-[(3-fluorophenyl)methyl]-N-methyl-
• N-(3-Fluorophenyl)methyl-N-methylaminosulfonamide

• Inchi： 1S/C8H11FN2O2S/c1-11(14(10,12)13)6-7-3-2-4-8(9)5-7/h2-5H,6H2,1H3,(H2,10,12,13)
• InChI Key： MTNUKOMLMCLFRR-UHFFFAOYSA-N
• SMILES： S(N(CC1=CC=CC(F)=C1)C)(N)(=O)=O

Computed Properties

• Exact Mass: 218.053
• Monoisotopic Mass: 218.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8A^2

Additional information on N-(3-Fluorophenyl)methyl-N-methylaminosulfonamide

N-(3-Fluorophenyl)methyl-N-methylaminosulfonamide: An Overview of a Promising Compound in Medicinal Chemistry

N-(3-Fluorophenyl)methyl-N-methylaminosulfonamide (CAS No. 1094315-37-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its fluorinated phenyl and aminosulfonamide moieties, offers a promising scaffold for the development of novel drugs targeting various diseases.

The fluorine atom in the 3-fluorophenyl group plays a crucial role in modulating the compound's physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity. These properties are essential for optimizing drug candidates for improved pharmacokinetics and pharmacodynamics. Recent studies have highlighted the importance of fluorine substitution in enhancing the potency and selectivity of small molecules, making N-(3-Fluorophenyl)methyl-N-methylaminosulfonamide an attractive candidate for further investigation.

The aminosulfonamide functional group is another key feature of this compound. Aminosulfonamides are known for their ability to form hydrogen bonds and interact with biological targets, such as enzymes and receptors. This characteristic makes them valuable in the design of inhibitors and modulators for various therapeutic targets. For instance, aminosulfonamides have been explored as inhibitors of carbonic anhydrase, a target implicated in conditions like glaucoma and epilepsy.

In recent years, N-(3-Fluorophenyl)methyl-N-methylaminosulfonamide has been studied for its potential as an inhibitor of specific enzymes involved in cancer progression. Research has shown that this compound can selectively inhibit certain kinases, which are key drivers of tumor growth and metastasis. The selective inhibition of these kinases can lead to reduced cell proliferation and increased apoptosis in cancer cells, making it a promising lead for the development of anticancer agents.

Beyond cancer research, N-(3-Fluorophenyl)methyl-N-methylaminosulfonamide has also shown potential in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory pathways through interactions with specific receptors or enzymes makes it a valuable candidate for further exploration.

The synthesis of N-(3-Fluorophenyl)methyl-N-methylaminosulfonamide involves several well-established chemical reactions, including nucleophilic substitution and coupling reactions. These synthetic routes are highly reproducible and can be scaled up for large-scale production if needed. The availability of efficient synthetic methods ensures that this compound can be readily accessed for both academic research and industrial applications.

In terms of safety and toxicity, preliminary studies have indicated that N-(3-Fluorophenyl)methyl-N-methylaminosulfonamide exhibits favorable safety profiles at therapeutic concentrations. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in human subjects. These studies will also help to identify any potential side effects or interactions with other medications.

Overall, N-(3-Fluorophenyl)methyl-N-methylaminosulfonamide (CAS No. 1094315-37-3) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and potential therapeutic benefits make it an exciting area of research for scientists and pharmaceutical companies alike. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and therapeutic potential.